3,4-Dihydroxyallylbenzene 3,4-di-O-glucoside

• Molecular Formula: C21H30O12
• Molecular Weight: 474.5 g/mol
• IUPAC Name: (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-[4-prop-2-enyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenoxy]oxane-3,4,5-triol
• InChI: InChI=1S/C21H30O12/c1-2-3-9-4-5-10(30-20-18(28)16(26)14(24)12(7-22)32-20)11(6-9)31-21-19(29)17(27)15(25)13(8-23)33-21/h2,4-6,12-29H,1,3,7-8H2/t12-,13-,14-,15-,16+,17+,18-,19-,20-,21-/m1/s1
• InChI Key: SFQLDKSMEHBZRN-LWZURRPWSA-N
• Isomeric SMILES: C=CCC1=CC(=C(C=C1)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O
• Canonical SMILES: C=CCC1=CC(=C(C=C1)OC2C(C(C(C(O2)CO)O)O)O)OC3C(C(C(C(O3)CO)O)O)O

Description

4-Allyl-o-phenylenebis(beta-D-glucopyranoside) is a glycoside.
4-Allyl-o-phenylenebis(beta-D-glucopyranoside) is a natural product found in Alpinia officinarum and Piper retrofractum with data available.